Cas no 2138190-71-1 (5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2138190-71-1
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 5861787
• PubChem ID: 165831163
• Update Time: 2025-07-18

5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138190-71-1
• 5-ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid
• EN300-717022
• 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C10H9NO4/c1-2-6-8(10(12)13)9(11-15-6)7-4-3-5-14-7/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： LZRVWTJDXDOWCS-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C(=O)O)C(C2=CC=CO2)=N1

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid (CAS No. 2138190-71-1) and Its Emerging Applications in Chemical Biology

5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid, identified by the chemical identifier CAS No. 2138190-71-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing one oxygen atom and two carbon atoms, linked to two other carbon atoms. The presence of an ethyl group at the 5-position and a furan moiety at the 3-position introduces additional functional diversity, making it a promising candidate for further investigation in drug discovery and material science.

The structure of 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid features a carboxylic acid group at the 4-position, which can participate in various chemical reactions such as esterification, amidation, and coupling reactions. This functional group enhances its utility in synthetic chemistry, allowing for the modification of its properties to suit specific applications. The furan ring at the 3-position adds another layer of complexity, as furans are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid a versatile scaffold for designing molecules with tailored biological activities.

In recent years, there has been growing interest in oxazole derivatives due to their reported bioactivities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid molecule has been studied for its potential role in these areas. For instance, researchers have explored its interaction with bacterial enzymes and have found that it can inhibit certain metabolic pathways in pathogens. This finding aligns with the broader effort in medicinal chemistry to develop novel antimicrobial agents that can overcome antibiotic resistance.

Moreover, the furan moiety in this compound has been shown to enhance its solubility and bioavailability, which are critical factors for drug development. The ability of furan derivatives to cross cell membranes efficiently makes them attractive for designing prodrugs or drug delivery systems. Recent studies have also highlighted the role of 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid in modulating enzyme activity, particularly in cases where precise control over biochemical pathways is required. This has implications for therapeutic applications such as neurodegenerative diseases and metabolic disorders.

The synthesis of 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating its use in both academic research and industrial applications. The development of efficient synthetic protocols is crucial for making oxazole derivatives more accessible to researchers worldwide.

From a computational chemistry perspective, the molecular properties of 5-Ethyl-3-(furan-2-yl)-1,2-oxazole-4-carboxylic acid have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have helped predict how this compound might interact with biological targets at the molecular level. Additionally, molecular dynamics simulations have been employed to understand its behavior in different environments, such as aqueous solutions or lipid membranes.

The pharmacokinetic profile of this compound is another area of interest. Preliminary studies suggest that it exhibits moderate oral bioavailability and rapid absorption after administration. These characteristics make it a suitable candidate for further development into an oral therapeutic agent. However, further research is needed to evaluate its metabolic stability and potential side effects. Pharmacokinetic studies also help identify optimal dosing regimens and formulation strategies to maximize therapeutic efficacy.

In conclusion,5-Ethyl-3-(furan-2-yi)-1，2-Oxazole -4 -carboxylic acid (CAS No .2138190 -71 -1) is a structurally interesting compound with potential applications across multiple domains of chemical biology。 Its unique combination of functional groups makes it a valuable scaffold for drug discovery， while its favorable physicochemical properties enhance its suitability for therapeutic development。 As research continues，this molecule is expected to play an increasingly important role in addressing various biological challenges， contributing to advancements in medicine and materials science。